Cas no 1514099-24-1 (Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- )
Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-(Chloromethoxy)-3-(methylsulfonyl)benzene (ACI)
- Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)-
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- Inchi: 1S/C8H9ClO3S/c1-13(10,11)8-4-2-3-7(5-8)12-6-9/h2-5H,6H2,1H3
- InChI Key: WRBSDFHIHBYDSD-UHFFFAOYSA-N
- SMILES: O=S(C)(C1C=C(OCCl)C=CC=1)=O
Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-646345-1.0g |
1-(CHLOROMETHOXY)-3-METHANESULFONYLBENZENE |
1514099-24-1 | 1.0g |
$739.0 | 2023-03-04 | ||
| Enamine | EN300-646345-2.5g |
1-(CHLOROMETHOXY)-3-METHANESULFONYLBENZENE |
1514099-24-1 | 2.5g |
$1531.0 | 2023-03-04 | ||
| Enamine | EN300-646345-5.0g |
1-(CHLOROMETHOXY)-3-METHANESULFONYLBENZENE |
1514099-24-1 | 5.0g |
$1939.0 | 2023-03-04 | ||
| Enamine | EN300-646345-10.0g |
1-(CHLOROMETHOXY)-3-METHANESULFONYLBENZENE |
1514099-24-1 | 10.0g |
$2438.0 | 2023-03-04 |
Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)-
Introduction to Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- (CAS No. 1514099-24-1)
Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- (CAS No. 1514099-24-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its benzene ring core, substituted with a chloromethoxy group at the 1-position and a methylsulfonyl group at the 3-position. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for a wide range of chemical reactions and applications.
The chloromethoxy group is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, which can be leveraged in the synthesis of more complex molecules. The methylsulfonyl group, on the other hand, imparts additional stability and reactivity, making the compound suitable for use in various synthetic pathways. The combination of these functional groups on the benzene ring provides a unique platform for exploring new chemical transformations and developing novel materials.
Recent research has highlighted the potential of Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- in pharmaceutical applications. Studies have shown that this compound can serve as a valuable intermediate in the synthesis of drugs targeting specific biological pathways. For instance, it has been used as a precursor in the development of compounds with anti-inflammatory and anti-cancer properties. The ability to fine-tune the reactivity of this compound through controlled synthetic methods has opened up new avenues for drug discovery and development.
In the field of materials science, Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- has shown promise as a building block for advanced materials with tailored properties. Researchers have explored its use in the synthesis of polymers and other functional materials that exhibit enhanced mechanical strength, thermal stability, and chemical resistance. These materials have potential applications in industries such as electronics, automotive, and aerospace, where high-performance materials are critical.
The synthetic versatility of Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- is further evidenced by its role in organic synthesis. Chemists have developed efficient methods to synthesize this compound from readily available starting materials, making it accessible for both academic and industrial research. The ability to synthesize this compound on a large scale while maintaining high purity is crucial for its widespread adoption in various applications.
From an environmental perspective, the synthesis and use of Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- have been evaluated for their sustainability. Recent studies have focused on developing greener synthetic routes that minimize waste generation and reduce environmental impact. These efforts align with the growing emphasis on sustainable chemistry practices and responsible resource management.
In conclusion, Benzene, 1-(chloromethoxy)-3-(methylsulfonyl)- (CAS No. 1514099-24-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers exploring new frontiers in pharmaceuticals, materials science, and organic synthesis. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
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